Cas no 2137659-46-0 (Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl)-)

• Product Name: Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl)-
• CAS No: 2137659-46-0
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 5269157
• Update Time: 2025-10-12

Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl)-

• Inchi： 1S/C13H12N4O2/c14-12(15)13(5-6-13)11-9-2-1-3-10(17(18)19)8(9)4-7-16-11/h1-4,7H,5-6H2,(H3,14,15)
• InChI Key： AESLNFOGWNPTMS-UHFFFAOYSA-N
• SMILES： C1(C2C3=C(C([N+]([O-])=O)=CC=C3)C=CN=2)(C(N)=N)CC1

Additional information on Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl)-

Introduction to Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl)

Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl), also known by its CAS number 2137659-46-0, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with an isoquinoline moiety. The isoquinoline group, a heterocyclic aromatic compound, is known for its various biological activities, making it a valuable component in drug design and development.

The structure of Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl) includes a nitro group attached at the 5-position of the isoquinoline ring. The nitro group is a strong electron-withdrawing substituent, which can significantly influence the electronic properties of the molecule. This feature makes the compound potentially useful in applications where electron-withdrawing effects are desired, such as in the modulation of enzyme activity or as a component in advanced materials.

Recent studies have explored the synthesis and characterization of this compound, focusing on its stability and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques, including NMR and IR spectroscopy, to confirm the molecular structure and analyze its functional groups. These studies have provided valuable insights into the electronic interactions within the molecule and its potential for further functionalization.

In terms of applications, Cyclopropanecarboximidamide, 1-(5-nitro-1-isoquinolinyl) has shown promise in pharmacological research. Its isoquinoline core is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, the cyclopropane ring introduces strain into the molecule, potentially enhancing its reactivity in certain chemical reactions or biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoquinoline derivative. The introduction of the nitro group at the 5-position is achieved through nitration reactions, followed by coupling with the cyclopropanecarboximidamide moiety. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent advancements in green chemistry have also influenced the synthesis of Cyclopropanecarboximidamide. Researchers are exploring environmentally friendly methods to reduce waste and improve efficiency. For instance, catalytic systems using transition metals or enzymes are being investigated to facilitate key steps in the synthesis process.

The biological activity of this compound has been a focal point of recent research. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings suggest that it could be developed into a novel therapeutic agent for treating inflammatory diseases. However, further studies are needed to evaluate its safety profile and efficacy in vivo.

In addition to pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced polymers. Researchers are currently investigating its ability to act as a semiconductor material or as a building block for self-assembling nanostructures.

The study of Cyclopropanecarboximidamide has also contributed to our understanding of heterocyclic chemistry. The isoquinoline moiety serves as a versatile scaffold for attaching various functional groups, enabling researchers to explore diverse chemical transformations. This has led to the development of new synthetic routes and strategies for constructing complex molecules.

In conclusion, Cyclopropanecarboximidamide, with its unique structure and functional groups, represents a valuable compound for both academic research and industrial applications. Its potential in pharmacology and materials science underscores the importance of continued investigation into its properties and applications.